2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 5-chloro-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C13H8ClNO5/c14-8-1-2-9-7(5-8)6-10(19-9)13(18)20-15-11(16)3-4-12(15)17/h1-2,5-6H,3-4H2
• InChI Key: GPAHBYAPQFYVCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=CC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C13H8ClNO5
• Molecular Weight: 293.66 g/mol

Description

2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a pyrrolidine-2,5-dione ring and a chlorobenzofuran moiety, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate typically involves the coupling of 5-chlorobenzofuran-2-carboxylic acid with 2,5-dioxopyrrolidin-1-yl. This reaction is often facilitated by the use of coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the compound’s purity .

Chemical Reactions Analysis

Types of Reactions

2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate undergoes various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the chloro group on the benzofuran ring.

Oxidation and Reduction: The pyrrolidine-2,5-dione ring can undergo oxidation and reduction reactions, altering the compound’s electronic properties.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted benzofuran derivatives, while oxidation and reduction can lead to different oxidation states of the pyrrolidine ring .

Scientific Research Applications

2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research has explored its use in developing new pharmaceuticals, particularly for its anticonvulsant and anti-inflammatory effects.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate involves its interaction with specific molecular targets. For instance, it has been shown to inhibit certain enzymes and modulate ion channels, leading to its observed biological effects . The compound’s structure allows it to bind to these targets with high affinity, thereby exerting its pharmacological actions .

Comparison with Similar Compounds

Similar Compounds

2,5-Dioxopyrrolidin-1-yl (2,5-dichlorobenzoyl)glycyl-L-leucinate: This compound shares the pyrrolidine-2,5-dione ring but has different substituents, leading to distinct biological activities.

2-cyano-N-(2,5-dioxopyrrolidin-1-yl) acetamide: Another related compound with a cyano group, used in the synthesis of various heterocyclic derivatives.

Uniqueness

2,5-Dioxopyrrolidin-1-yl 5-chlorobenzofuran-2-carboxylate is unique due to its specific combination of the pyrrolidine-2,5-dione ring and the chlorobenzofuran moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .